Cas no 1029431-48-8 ((1R)-1-(4-bromophenyl)-2-chloroethan-1-ol)

(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol structure

1029431-48-8 structure

Product Name:(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol

CAS No:1029431-48-8

MF:C₈H₈BrClO

MW:235.505520820618

MDL:MFCD09863571

CID:4568621

PubChem ID:25324183

Update Time:2024-03-01

(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1R)-1-(4-Bromophenyl)-2-chloroethan-1-ol
- Benzenemethanol, 4-bromo-α-(chloromethyl)-, (αR)-
- (αR)-4-Bromo-α-(chloromethyl)benzenemethanol (ACI)
- (R)-(-)-2-Chloro-1-(4-bromophenyl)ethanol
- (R)-1-(4-Bromophenyl)-2-chloroethanol
- (1R)-1-(4-bromophenyl)-2-chloroethan-1-ol
- MDL： MFCD09863571
- Inchi： 1S/C8H8BrClO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H,5H2/t8-/m0/s1
- InChI Key： NGBKYBZRHPFKQX-QMMMGPOBSA-N
- SMILES： [C@H](C1C=CC(Br)=CC=1)(O)CCl

Computed Properties

Exact Mass: 233.94471g/mol
Monoisotopic Mass: 233.94471g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 235.5g/mol
XLogP3: 2.4
Topological Polar Surface Area: 20.2Å²

(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B285165-10mg	(1R)-1-(4-Bromophenyl)-2-chloroethan-1-ol	1029431-48-8		10mg	$ 50.00	2022-06-07
TRC	B285165-50mg	(1R)-1-(4-Bromophenyl)-2-chloroethan-1-ol	1029431-48-8		50mg	$ 210.00	2022-06-07
TRC	B285165-100mg	(1R)-1-(4-Bromophenyl)-2-chloroethan-1-ol	1029431-48-8		100mg	$ 295.00	2022-06-07
Enamine	EN300-87669-0.05g	(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol	1029431-48-8	95%	0.05g	$202.0	2023-09-01
Enamine	EN300-87669-0.1g	(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol	1029431-48-8	95%	0.1g	$301.0	2023-09-01
Enamine	EN300-87669-0.25g	(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol	1029431-48-8	95%	0.25g	$431.0	2023-09-01
Enamine	EN300-87669-0.5g	(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol	1029431-48-8	95%	0.5g	$679.0	2023-09-01
Enamine	EN300-87669-1.0g	(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol	1029431-48-8	95%	1.0g	$871.0	2023-02-11
Enamine	EN300-87669-2.5g	(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol	1029431-48-8	95%	2.5g	$1707.0	2023-09-01
Enamine	EN300-87669-5.0g	(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol	1029431-48-8	95%	5.0g	$2525.0	2023-02-11

(1R)-1-(4-bromophenyl)-2-chloroethan-1-ol Production Method

Production Method 1

4209-02-3

1029431-48-8

Reaction Conditions

1.1 Solvents: Ethanol ; 18 h, 30 °C

Reference

Chiral pharmaceutical intermediaries obtained by reduction of 2-Halo-1-(4-substituted phenyl)-ethanones mediated by Geotrichum candidum CCT 1205 and Rhodotorula glutinis CCT 2182

Fardelone, Lucidio C.; Rodrigues, J. Augusto R.; Moran, Paulo J. S., Enzyme Research, 2011, 976368,

Production Method 2

51556-09-3

1029431-48-8

Reaction Conditions

1.1 Reagents: NADH , Isopropanol Catalysts: Alcohol dehydrogenase , [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene][1,1,1-… Solvents: 2-Methyltetrahydrofuran , Water ; 24 h, 40 °C

Reference

Unmasking the Hidden Carbonyl Group Using Gold(I) Catalysts and Alcohol Dehydrogenases: Design of a Thermodynamically-Driven Cascade toward Optically Active Halohydrins

Gonzalez-Granda, Sergio; Escot, Lorena; Lavandera, Ivan ; Gotor-Fernandez, Vicente, ACS Catalysis, 2022, 12(4), 2552-2560

Production Method 3

4209-02-3

1029431-48-8

Reaction Conditions

1.1 Catalysts: Carbonyl reductase (NAD(P)H) Solvents: Isopropanol , Dimethyl sulfoxide , Water ; overnight, pH 7, rt

Reference

Preparative access to medicinal chemistry related chiral alcohols using carbonyl reductase technology

Rowan, Andrew S.; Moody, Thomas S.; Howard, Roger M.; Underwood, Toby J.; Miskelly, Iain R.; et al, Tetrahedron: Asymmetry, 2013, 24(21-22), 1369-1381

Production Method 4

4209-02-3

1029431-48-8

Reaction Conditions

1.1 Reagents: Potassium carbonate , Hydrogen Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium , (9R)-N-[[2-(Diphenylphosphino)phenyl]methyl]-6′-methoxycinchonan-9-amine Solvents: Ethanol ; 2 h, 6 MPa, 30 °C

Reference

The Ir-Catalyzed Asymmetric Hydrogenation of α-Halogenated Ketones Utilizing Cinchona-Alkaloid-Derived NNP Ligand to Produce (R)- and (S)-Halohydrins

Chen, Qian; Sun, Hao; Li, Linlin; Tian, Jie; Xu, Qian; et al, Journal of Organic Chemistry, 2022, 87(23), 15986-15997

Production Method 5

4209-02-3

1029431-48-8

Reaction Conditions

1.1 Reagents: Glucose Solvents: tert-Butanol , Water ; 48 h, pH 7.5, 35 °C

Reference

Preparation of key intermediates of adrenergic receptor agonists: Highly enantioselective production of (R)-α-halohydrins with Saccharomyces cerevisiae CGMCC 2.396

Lin, Hui; Chen, Yong-Zheng; Xu, Xiao-Ying; Xia, Shi-Wen; Wang, Li-Xin, Journal of Molecular Catalysis B: Enzymatic, 2009, 57(1-4), 1-5